Cas no 35285-42-8 (Thiazol-4-ylmethoxyamine)

Thiazol-4-ylmethoxyamine structure
Thiazol-4-ylmethoxyamine structure
Product Name:Thiazol-4-ylmethoxyamine
CAS No:35285-42-8
MF:C4H6N2OS
MW:130.168239116669
CID:2708103
PubChem ID:214714
Update Time:2025-04-21

Thiazol-4-ylmethoxyamine Chemical and Physical Properties

Names and Identifiers

    • 788095-13-6
    • O-(1,3-thiazol-4-ylmethyl)hydroxylamine
    • DTXCID20111263
    • 35285-42-8
    • CS-0287051
    • O-(thiazol-4-ylmethyl)hydroxylamine
    • DTXSID60188772
    • Thiazol-4-ylmethoxyamine
    • AKOS017977642
    • SCHEMBL437130
    • EN300-1836617
    • O-[(1,3-thiazol-4-yl)methyl]hydroxylamine
    • 4-Thiazolamine, N-methoxy-
    • Inchi: 1S/C4H6N2OS/c5-7-1-4-2-8-3-6-4/h2-3H,1,5H2
    • InChI Key: DQJUWSOZRIKHQI-UHFFFAOYSA-N
    • SMILES: S1C=NC(=C1)CON

Computed Properties

  • Exact Mass: 130.02008399g/mol
  • Monoisotopic Mass: 130.02008399g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 2
  • Complexity: 71.1
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.1
  • Topological Polar Surface Area: 76.4Ų
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